Cas no 22002-45-5 (3-Bromo-4-methoxy toluene)

• Product Name: 3-Bromo-4-methoxy toluene
• CAS No: 22002-45-5
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00017783
• CID: 254702
• PubChem ID: 87559618
• Update Time: 2025-08-04

3-Bromo-4-methoxy toluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methoxy-4-methylbenzene
• 3-Bromo-4-methoxytoluene
• 2-Bromo-4-methylanisole
• Benzene,2-bromo-1-methoxy-4-methyl-
• 1-bromo-2-methoxy-5-methylbenzene
• 2-bromo-1-methoxy-4-methyl-benzene
• 4-methyl-2-bromoanisole
• Anisole,2-bromo-4-methyl
• Benzene,2-bromo-1-methoxy-4-methyl
• m-Bromo-p-methoxytoluene
• Anisole, 2-bromo-4-methyl-
• Benzene, 2-bromo-1-methoxy-4-methyl-
• DHPUIKWBNXTXOB-UHFFFAOYSA-N
• 3-bromo-4-methoxy toluene
• PubChem3797
• 2-Bromo-4-methyl anisole
• 2-bromo-4-methylmethoxybenzene
• ARONIS002710
• F3145-2207
• PS-8207
• EN300-65443
• J-014413
• AC1540
• MFCD00017783
• 22002-45-5
• SCHEMBL332885
• AM83055
• CS-W015569
• EINECS 244-705-3
• AC-25922
• B3032
• A19654
• 2-Bromo-4-methylanisole, 97%
• HUX4EC3EUD
• NS00027020
• FT-0615165
• 2-bromo-1-methoxy-4-methyl benzene
• AKOS000262223
• 2-bromo-1-methoxy-4-methybenzene
• DTXSID5066746
• UNII-HUX4EC3EUD
• SY032235
• DTXCID2036588
• DB-022350
• 3-Bromo-4-methoxy toluene

• MDL： MFCD00017783
• Inchi： 1S/C8H9BrO/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3
• InChI Key： DHPUIKWBNXTXOB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.392 g/mL at 25 °C(lit.)
• Melting Point: 16°C(lit.)
• Boiling Point: 125°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.565(lit.)
• PSA: 9.23000
• LogP: 2.76610

3-Bromo-4-methoxy toluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Bromo-4-methoxy toluene

3-Bromo-4-methoxy toluene (CAS No. 22002-45-5): A Comprehensive Overview

The compound 3-Bromo-4-methoxy toluene, identified by the CAS registry number 22002-45-5, is an aromatic organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a methyl group attached to the benzene ring, a methoxy group at the 4-position, and a bromine atom at the 3-position. The combination of these substituents imparts distinct chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-4-methoxy toluene. Researchers have explored various methodologies, including nucleophilic aromatic substitution and electrophilic substitution, to optimize the production process. These methods not only enhance the yield but also minimize the environmental impact by reducing the use of hazardous reagents. The compound's synthesis has been further improved through the use of microwave-assisted reactions, which significantly accelerate the reaction rate while maintaining high purity levels.

The structural features of 3-Bromo-4-methoxy toluene make it an excellent precursor for synthesizing more complex molecules. For instance, it serves as a key intermediate in the preparation of pharmaceutical agents, agrochemicals, and advanced materials. Its bromine atom facilitates various substitution reactions, enabling the introduction of diverse functional groups. Similarly, the methoxy group at the 4-position enhances the compound's solubility in polar solvents, making it suitable for applications in drug delivery systems and polymer chemistry.

Recent studies have highlighted the role of 3-Bromo-4-methoxy toluene in materials science, particularly in the development of novel organic semiconductors. The compound's electronic properties, influenced by its substituents, make it a promising candidate for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Researchers have demonstrated that incorporating this compound into semiconductor materials can improve charge transport properties and device performance.

In addition to its chemical applications, 3-Bromo-4-methoxy toluene has gained attention in analytical chemistry due to its unique spectroscopic characteristics. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study its molecular structure and reactivity. These studies provide valuable insights into its behavior under different reaction conditions, aiding in the design of more efficient synthetic pathways.

The environmental impact of 3-Bromo-4-methoxy toluene has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 3-Bromo-4-methoxy toluene (CAS No. 22002-45-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an essential building block in modern chemistry. With ongoing advancements in synthesis techniques and material science, this compound continues to play a pivotal role in driving innovation and development in various industries.